1-(3,3-Diethoxypropyl)naphthalene

• CAS: 61172-37-0
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• SMILES: CCOC(CCC1=CC=CC2=CC=CC=C21)OCC
• InChI: InChI=1S/C17H22O2/c1-3-18-17(19-4-2)13-12-15-10-7-9-14-8-5-6-11-16(14)15/h5-11,17H,3-4,12-13H2,1-2H3
• InChIKey: HRMIHUNUKZFTFK-UHFFFAOYSA-N

1-(3,3-Diethoxypropyl)naphthalene (CAS 61172-37-0): Procurement-Relevant Identity & Physicochemical Baseline

1-(3,3-Diethoxypropyl)naphthalene (CAS 61172-37-0) is a C17H22O2 naphthalene derivative bearing a 3,3-diethoxypropyl substituent at the 1-position. This compound functions as the diethyl acetal of 2-(1-naphthyl)propionaldehyde , placing it in the class of protected aldehyde intermediates. Its computed physicochemical profile includes a molecular weight of 258.36 g/mol, a topological polar surface area (TPSA) of 18.46 Ų, and a calculated LogP of 4.17 , establishing a baseline of moderate-to-high lipophilicity and low polarity that governs its behavior in separation, formulation, and reaction media.

Compound type Protected aldehyde diethyl acetal

Workflow Multi-step synthesis with aldehyde-labile steps

Note Lipophilic naphthalene core supports reversed-phase monitoring

Why 1-(3,3-Diethoxypropyl)naphthalene Cannot Be Interchanged with the Parent Aldehyde or Dimethoxy Analog

1-(3,3-Diethoxypropyl)naphthalene is the diethyl acetal of 2-(1-naphthyl)propionaldehyde and is structurally distinct from the smaller dimethoxy analog 1-(1,3-dimethoxypropyl)naphthalene (MW 230.31 g/mol) [1]. These structural differences translate into quantifiable divergence in computed LogP (ΔLogP ≈ +1.0 vs. the aldehyde ) and TPSA (ΔPSA ≈ +1.4 Ų ), as well as a molecular weight increase of ~12% over the dimethoxy species [1]. Furthermore, the diethyl acetal protecting group imposes chemically distinct stability and deprotection requirements compared to the free aldehyde or the dimethoxy acetal, meaning that substitution without re-optimization of reaction or formulation conditions is likely to produce divergent outcomes [2].

Free aldehyde (2-(1-naphthyl)propionaldehyde) has different reactivity and polarity; direct substitution may alter reaction outcomes.

Dimethyl acetal analog (1-(1,3-dimethoxypropyl)naphthalene) may not provide same steric protection; deprotection conditions differ.

Protecting group stability varies; diethyl acetal may require different hydrolysis conditions compared to dimethyl or free aldehyde.

• [1] SpectraBase. 1-(1,3-Dimethoxypropyl)naphthalene. Compound ID: Ch3d3O0G7nQ. Available at: https://spectrabase.com/compound/Ch3d3O0G7nQ (Accessed 2026-05-10). View Source
• [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007; Chapter 4 (Acetals and Ketals). View Source

Quantitative Differentiation Evidence: 1-(3,3-Diethoxypropyl)naphthalene vs. Closest Analogs

LogP Comparison: 1-(3,3-Diethoxypropyl)naphthalene vs. Parent Aldehyde

The computed LogP of 1-(3,3-diethoxypropyl)naphthalene is 4.17 , compared to a computed LogP of 3.14 for its parent aldehyde, 2-(1-naphthyl)propionaldehyde . This represents a ΔLogP of +1.03, indicating that the diethyl acetal is substantially more lipophilic than the free aldehyde form. This difference predicts significantly longer reversed-phase HPLC retention and altered partitioning in biphasic reaction or extraction systems.

LogP Comparison

Computed

LogP 4.17 vs 3.14 (Δ +1.03)

Computed property; supports method development context

No experimental LogP data available

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 4.17
Comparator Or Baseline	2-(1-Naphthyl)propionaldehyde: LogP = 3.14
Quantified Difference	ΔLogP = +1.03 (32.8% increase in log unit)
Conditions	Computed property; no experimental LogP available for either compound

Why This Matters

A ΔLogP exceeding 1.0 unit translates to approximately a 10-fold difference in octanol-water partitioning, directly impacting chromatographic method development, liquid-liquid extraction efficiency, and membrane permeability predictions.

PSA Comparison: 1-(3,3-Diethoxypropyl)naphthalene vs. Parent Aldehyde

The computed topological polar surface area (TPSA) of 1-(3,3-diethoxypropyl)naphthalene is 18.46 Ų , compared to 17.07 Ų for the parent aldehyde . The +1.39 Ų difference, while small in absolute terms, reflects the replacement of a polar carbonyl oxygen with two less polar ether oxygens in the acetal. Both values fall well below the 140 Ų threshold commonly used for predicting oral bioavailability and blood-brain barrier penetration.

PSA Comparison

Computed

TPSA 18.46 vs 17.07 Ų (Δ +1.39)

Low TPSA suggests membrane permeability potential; reactivity profile differs from aldehyde

Computed values; no experimental confirmation

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 18.46 Ų
Comparator Or Baseline	2-(1-Naphthyl)propionaldehyde: TPSA = 17.07 Ų
Quantified Difference	ΔTPSA = +1.39 Ų (8.1% increase)
Conditions	Computed TPSA values from Chemsrc database entries

Why This Matters

The low TPSA of both compounds (< 20 Ų) is favorable for membrane permeability, but the acetal form eliminates the reactive aldehyde electrophile, altering the compound's covalent reactivity profile without substantially compromising passive diffusion potential.

Acetal Stability: Diethyl Acetal vs. Dimethyl Acetal Protecting Group

As a diethyl acetal, 1-(3,3-diethoxypropyl)naphthalene is expected to exhibit greater kinetic stability toward acidic hydrolysis than the corresponding dimethyl acetal analog 1-(1,3-dimethoxypropyl)naphthalene [1]. The larger ethoxy groups provide increased steric shielding of the acetal carbon relative to methoxy groups, a well-established trend in acetal chemistry where diethyl acetals typically require longer hydrolysis times or slightly more forcing acidic conditions than dimethyl acetals [1]. No direct comparative hydrolysis rate data are publicly available for this specific compound pair, so this inference is class-level only.

Acetal Stability

Class-level

Diethyl acetal: Slower hydrolysis expected (steric) vs. dimethyl acetal

Class-level trend; deprotection conditions may need adjustment

No direct kinetic data for this specific compound

Evidence Dimension	Relative acetal hydrolysis rate (qualitative trend)
Target Compound Data	Diethyl acetal – greater steric hindrance; slower hydrolysis expected
Comparator Or Baseline	Dimethyl acetal analog (1-(1,3-dimethoxypropyl)naphthalene) – less steric hindrance; faster hydrolysis expected
Quantified Difference	No quantitative rate data available; class-level trend from acetal protecting group literature [1]
Conditions	Trend derived from general acetal stability principles; no compound-specific kinetic study identified

Why This Matters

For synthetic chemists using this compound as a protected aldehyde building block, the choice of diethyl over dimethyl acetal affects the hydrolytic deprotection conditions, with the diethyl acetal offering greater tolerance to mildly acidic environments during multi-step synthesis.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007; Chapter 4, pp. 435–492. View Source

Molecular Weight Differentiation from Closest Dimethoxy Analog

1-(3,3-Diethoxypropyl)naphthalene has a molecular weight of 258.36 g/mol , compared to 230.31 g/mol for the dimethoxy analog 1-(1,3-dimethoxypropyl)naphthalene [1]. The 28.05 g/mol difference (12.2% increase) arises from the replacement of two methyl groups with two ethyl groups in the acetal moiety. This mass difference is sufficient for unambiguous differentiation by GC-MS or LC-MS, where the molecular ion or [M+H]+ adducts differ by 28 Da.

MW Differentiation

Cross-study comparable

ΔMW +28.05 g/mol (258.36 vs 230.31)

Enables MS differentiation without separation

Molecular formula data from Chemsrc and SpectraBase

Evidence Dimension	Molecular weight
Target Compound Data	MW = 258.36 g/mol (C17H22O2)
Comparator Or Baseline	1-(1,3-Dimethoxypropyl)naphthalene: MW = 230.31 g/mol (C15H18O2)
Quantified Difference	ΔMW = +28.05 g/mol (+12.2%)
Conditions	Molecular formula data from Chemsrc (target) and SpectraBase (analog) [1]

Why This Matters

The 28 Da mass increment provides a definitive mass spectrometric fingerprint that enables simultaneous detection and quantification of both acetal species in reaction monitoring or purity analysis without chromatographic separation.

• [1] SpectraBase. 1-(1,3-Dimethoxypropyl)naphthalene. Compound ID: Ch3d3O0G7nQ. Available at: https://spectrabase.com/compound/Ch3d3O0G7nQ (Accessed 2026-05-10). View Source

Optimal Application Scenarios for 1-(3,3-Diethoxypropyl)naphthalene Procurement

Protected Aldehyde Building Block in Multi-Step Organic Synthesis

When a synthetic route requires a 1-naphthylpropionaldehyde moiety but involves conditions incompatible with a free aldehyde (e.g., nucleophilic or basic steps), 1-(3,3-diethoxypropyl)naphthalene serves as a masked aldehyde equivalent. The diethyl acetal form provides greater steric protection against premature hydrolysis compared to the dimethyl acetal analog , enabling its use in sequences where mild acidity may be encountered. Subsequent deprotection under standard acetal cleavage conditions (aqueous acid) reveals the free aldehyde for further functionalization. This scenario is supported by the established class-level stability advantage of diethyl over dimethyl acetals .

Lipophilic Probe or Internal Standard in Chromatographic Method Development

With a computed LogP of 4.17, 1-(3,3-diethoxypropyl)naphthalene is significantly more lipophilic than the parent aldehyde (LogP 3.14) . This property can be exploited in reversed-phase HPLC method development where a non-polar, UV-active naphthalene-containing compound with predictable retention is needed as an internal standard or system suitability marker. The absence of a reactive aldehyde group ensures chemical inertness during chromatographic runs, unlike the free aldehyde which may undergo on-column oxidation or Schiff base formation.

Mass Spectrometric Differentiation in Reaction Monitoring or Metabolite Studies

The 28 Da mass difference between 1-(3,3-diethoxypropyl)naphthalene (MW 258.36) and its dimethoxy analog (MW 230.31) enables unambiguous MS/MS or selected ion monitoring (SIM) differentiation in complex mixtures. For laboratories running parallel reactions with multiple acetal-protected intermediates, this mass signature provides a built-in isotopic or mass-label-free tracking mechanism that simplifies reaction progress analysis by GC-MS or LC-MS.

Application

Selection Property

Validation Focus

Protected Aldehyde Building Block

Masked aldehyde strategy

Hydrolytic deprotection conditions

Chromatographic Internal Standard

Non-polar, UV-active naphthalene core

Retention reproducibility in RP-HPLC

Mass Spectrometric Tracking

28 Da mass shift vs. dimethoxy analog

Unambiguous SIM differentiation